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Compound of Interest

Compound Name: Tricin-d6

Cat. No.: B15568477

Get Quote

Technical Guide: Tricin-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tricin-d6, a deuterated analog of

the naturally occurring flavone, Tricin. Tricin-d6 is primarily utilized as an internal standard in

mass spectrometry-based quantitative studies. This document details its physicochemical

properties, biological activities of its non-labeled counterpart, and relevant experimental

protocols for its use and for the study of Tricin's biological effects.

Certificate of Analysis (Representative)
The following table summarizes the typical specifications for Tricin-d6. Actual values may vary

by supplier and batch.
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Parameter Specification

Product Name Tricin-d6

Appearance Light yellow to yellow solid

Molecular Formula C₁₇H₈D₆O₇

Molecular Weight 336.33 g/mol

Purity (by HPLC) ≥98%

Isotopic Purity ≥99% Deuterium incorporation

Solubility Soluble in DMSO and Methanol

Storage Store at -20°C, protect from light

CAS Number 1178549-27-3 (example, may vary)

Biological Activity and Mechanism of Action of
Tricin
Tricin, the non-deuterated form of Tricin-d6, exhibits a range of biological activities, most

notably as an antiviral and anti-cancer agent. Its primary mechanism of action involves the

inhibition of Cyclin-Dependent Kinase 9 (CDK9).

Inhibition of CDK9 and Anti-HCMV Activity
Tricin has been identified as an inhibitor of human cytomegalovirus (HCMV) replication.[1] This

activity is attributed to its ability to directly inhibit CDK9, a key enzyme involved in the regulation

of transcription.[2] CDK9, as part of the positive transcription elongation factor b (P-TEFb)

complex, phosphorylates the C-terminal domain of RNA polymerase II, which is essential for

transcriptional elongation of viral genes.[2] By binding to the ATP-binding site of CDK9, Tricin

prevents this phosphorylation, thereby halting viral replication.[2]

Signaling Pathway: Tricin Inhibition of CDK9-Mediated HCMV Replication
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Start: Biological Sample

Spike with Tricin-d6
(Internal Standard)

Protein Precipitation
& Extraction

Evaporate & Reconstitute

Inject into LC-MS/MS

Chromatographic Separation
(LC)

Ionization (ESI)

Mass Detection (MS/MS)
MRM Mode

Quantification
(Peak Area Ratio)

End: Concentration Determined
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Coat Boyden Chamber
with Matrigel

Seed Serum-Starved
Glioma Cells + Tricin
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Incubate 24-48h

Add Chemoattractant
to Lower Chamber

Remove Non-Invading Cells

Fix and Stain
Invading Cells

Quantify Invading Cells
by Microscopy

Compare Treated vs. Control

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.protocols.io/view/viral-plaque-assay-bmg3k3yn.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11309961/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11309961/
https://www.benchchem.com/product/b15568477/docs#tricin-d6-certificate-of-analysis
https://www.benchchem.com/product/b15568477/docs#tricin-d6-certificate-of-analysis
https://www.benchchem.com/product/b15568477/docs#tricin-d6-certificate-of-analysis
https://www.benchchem.com/product/b15568477?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

